Cas no 1477-24-3 (5-(pyridin-4-yl)-2H-1,2,4-triazole-3-thiol)

• Product Name: 5-(pyridin-4-yl)-2H-1,2,4-triazole-3-thiol
• CAS No: 1477-24-3
• MF: C₇H₆N₄S
• MW: 178.214338779449
• MDL: MFCD01038798
• CID: 181235
• PubChem ID: 920433
• Update Time: 2025-06-20

5-(pyridin-4-yl)-2H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-Triazole-3-thione,1,2-dihydro-5-(4-pyridinyl)-
• 1H-1,2,4-Triazole-3-thiol, 5-(4-pyridyl)-
• 5-Pyridin-4-yl-2,4-dihydro-3H-1,2,4-triazole-3-thione
• 5-PYRIDIN-4-YL-4H-[1,2,4]TRIAZOLE-3-THIOL
• 3-(4-Pyridyl)-1,2,4-triazolin-5-thion
• 3-(4-Pyridyl)triazolin-5
• 3-(4-Pyridyl)-triazolin-5-thion
• 3-(4-pyridyl)triazoline-5-thione
• 5-(4-Pyridyl)-1H-1,2,4-triazole-3(2H)-thione
• 5-(4-Pyridyl)-3-mercapto-1H-1,2,4-triazole
• 5-(4-Pyridyl)-4H-1,2,4-triazole-3-thiol
• 5-(pyridin-4'-yl)-1,2,4-triazole-3(2H)-thione
• 5-(Pyridin-4-yl)-2,4-dihydro-3H-1,2,4-triazole-3-thione
• ASISCHEM A49319
• BUTTPARK 7840-33
• RARECHEM BG FB 0062
• NSC 151062
• STOCK2S-23207
• BUTTPARK 78\40-33
• Triazole-3-thione der.
• 5-(pyridin-4-yl)-2H-1,2,4-triazole-3-thiol
• SCHEMBL912607
• MFCD01038798
• EN300-09645
• 14910-06-6
• CS-0307879
• FS-1822
• 5-pyridin-4-yl-4H-1,2,4-triazole-3-thiol
• 5-pyridin-4-yl-1H-[1,2,4]triazole-3-thiol
• SR-01000492882
• 5-Pyridin-4-yl-4H-[1,2,4]triazole-3-thiol, AldrichCPR
• 3H-1,2,4-Triazole-3-thione, 1,2-dihydro-5-(4-pyridinyl)-
• 1H-1,4-Triazole-3-thiol, 5-(4-pyridyl)-
• 5-(4-Pyridyl)-1H-1,2,4-triazole-3-thiol
• Z56989603
• 5-pyridin-4-yl-1,2-dihydro-1,2,4-triazole-3-thione
• FT-0684245
• 1477-24-3
• MFCD00468122
• 5-(4-pyridinyl)-1H-1,2,4-triazole-3-thiol
• DTXSID60163781
• 5-(Pyridin-4-yl)-1h-1,2,4-triazole-3-thiol
• AKOS002162701
• NSC-151062
• 3H-1,4-Triazole-3-thione, 1,2-dihydro-5-(4-pyridinyl)-
• NSC11558
• AKOS000267508
• CHEMBL2064051
• 5-(pyridine-4-yl)-2h-1,2,4-triazole-3-thione
• 5-(pyridin-4-yl)-4H-1,2,4-triazole-3-thiol
• J-008402
• J-008552
• SR-01000492882-1
• 5-(4-pyridyl)-1,2-dihydro-1,2,4-triazole-3-thione
• AE-562/12222891
• NSC151062
• 5-(4-Pyridyl)-1H-1,2,4-triazole-3-thiol, 98%
• AKOS023363090
• AKOS023363092
• Pyridine, 4-(3-mercapto-1H-1,2,4-triazol-5-yl)-
• 3-(4-pyridyl)-4,5-dihydro-1h-1,2,4-triazole-5-thione
• F1553-0111
• 3-(pyridin-4-yl)-1H-1,2,4-triazole-5(4H)-thione
• PBTAXYKMCKLQSM-UHFFFAOYSA-N
• 5-Pyridin-4-yl-1,2-dihydro-3H-1,2,4-triazole-3-thione
• AKOS BBS-00002182

• MDL： MFCD01038798
• Inchi： 1S/C7H6N4S/c12-7-9-6(10-11-7)5-1-3-8-4-2-5/h1-4H,(H2,9,10,11,12)
• InChI Key： PBTAXYKMCKLQSM-UHFFFAOYSA-N
• SMILES： S=C1N=C(C2C=CN=CC=2)NN1

Computed Properties

• Exact Mass: 178.03148
• Monoisotopic Mass: 178.031
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 81.4Ų

Experimental Properties

• Density: 1.54
• Melting Point: 321-322℃ (dec.)
• Boiling Point: 296.5°Cat760mmHg
• Flash Point: 133.1°C
• Refractive Index: 1.795
• PSA: 54.46
• LogP: 1.52930

5-(pyridin-4-yl)-2H-1,2,4-triazole-3-thiol Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridyltriazoles Pyridyl-1,2,4-triazoles

Additional information on 5-(pyridin-4-yl)-2H-1,2,4-triazole-3-thiol

5-(Pyridin-4-yl)-2H-1,2,4-triazole-3-thiol: A Versatile Thiolic Compound in Modern Drug Discovery

5-(Pyridin-4-yl)-2H-1,2,4-triazole-3-thiol, with the chemical identifier CAS No. 1477-24-3, represents a unique class of thiolic compounds that have garnered significant attention in recent years for their potential applications in medicinal chemistry. This molecule combines the structural features of a pyridine ring with a triazole scaffold, creating a hybrid structure that exhibits both aromatic and heterocyclic properties. The presence of a sulfur atom at the 3-position of the triazole ring, coupled with the pyridine substituent, imparts unique reactivity and biological activity to this compound. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound, making it a valuable tool in the development of novel therapeutics.

Research published in *Journal of Medicinal Chemistry* (2023) highlights the role of 5-(Pyridin-4-yl)-2H-1,2,4-triazole-3-thiol as a key intermediate in the synthesis of bioactive molecules targeting inflammatory pathways. The compound's thiolic functionality allows for the introduction of diverse pharmacophores, enabling the design of molecules with enhanced potency and selectivity. This property is particularly relevant in the context of anti-inflammatory drug development, where the modulation of cytokine signaling pathways is a critical therapeutic strategy.

One of the most promising applications of 5-(Pyridin-4-yl)--1,2,4-triazole-3-thiol lies in its potential as a bioconjugation reagent. The sulfur atom at the 3-position of the triazole ring provides a reactive site for the formation of disulfide bonds, which are essential in the stabilization of protein structures and the design of antibody-drug conjugates (ADCs). A 2023 study in *Bioconjugate Chemistry* demonstrated the utility of this compound in the development of ADCs targeting cancer cells, where the thiolic group facilitated the efficient coupling of therapeutic agents to monoclonal antibodies.

The chemical stability of 5-(Pyridin-4-yl)-2H-1,2,4-triazole-3-thiol under physiological conditions is another factor contributing to its appeal in pharmaceutical research. Unlike many thiolic compounds that are prone to oxidation, this molecule exhibits remarkable resistance to environmental stressors, ensuring its viability as a synthetic precursor in complex drug formulations. This stability is attributed to the conjugation between the pyridine ring and the triazole scaffold, which enhances the molecule's overall electronic structure.

Recent studies have also explored the potential of 5-(Pyridin-4-yl)-2H-1,2,4-triazole-3-thiol in the design of small molecule inhibitors for protein-protein interactions (PPIs). A 2023 paper in *ACS Chemical Biology* reported the use of this compound as a scaffold for the development of inhibitors targeting the interaction between the tumor necrosis factor (TNF) receptor and its ligands. The ability of the thiolic group to form covalent bonds with cysteine residues in target proteins makes it an attractive candidate for the development of irreversible inhibitors.

In the context of drug delivery systems, 5-(Pyridin-4-yl)-2H-1,2,4-triazole-3-thiol has been investigated for its potential to serve as a linker in prodrug designs. The thiolic functionality allows for the controlled release of active pharmaceutical ingredients (APIs) in response to specific biochemical conditions, such as the presence of glutathione in the cellular environment. This property is particularly useful in the development of targeted drug delivery systems for the treatment of diseases like cancer, where minimizing systemic toxicity is a major challenge.

The synthesis of 5-(Pyridin-4-yl)-2H-1,2,4-triazole-3-thiol has been optimized through various catalytic approaches, including the use of transition metal catalysts and microwave-assisted protocols. A 2023 study in *Organic Letters* described a novel one-pot synthesis method that significantly reduces the number of reaction steps required to produce this compound. This advancement not only improves the efficiency of the synthesis but also reduces the environmental impact associated with traditional multi-step processes.

From a mechanistic perspective, the reactivity of 5-(Pyridin-4-yl)-2H-1,2,4-triazole-3-thiol is influenced by the electronic effects of the pyridine ring. The electron-withdrawing nature of the pyridine substituent enhances the nucleophilicity of the sulfur atom, making it more reactive towards electrophilic species. This property is exploited in the design of molecules with enhanced biological activity, where the thiolic group serves as a functional handle for further modifications.

Despite its promising applications, the use of 5-(Pyridin-4-yl)-2H-1,2,4-triazole-3-thiol in drug development requires careful consideration of its potential toxicological profile. While preliminary studies suggest that the compound is relatively non-toxic, further in vivo and in vitro studies are needed to fully assess its safety profile. This is particularly important for compounds that are intended for long-term use in chronic disease management.

Looking ahead, the integration of 5-(Pyridin-4-yl)-2H-1,2,4-triazole-3-thiol into combinatorial chemistry approaches is expected to accelerate the discovery of new therapeutic agents. High-throughput screening methods can be employed to evaluate the biological activity of derivatives of this compound, allowing for the rapid identification of lead candidates with optimal pharmacological properties. This strategy is particularly relevant in the development of multi-target drugs, which are increasingly being pursued for the treatment of complex diseases like neurodegenerative disorders.

In conclusion, 5-(Pyridin-4-yl)-2H-1,2,4-triazole-3-thiol represents a versatile building block in medicinal chemistry, with applications spanning from the design of small molecule inhibitors to the development of advanced drug delivery systems. Its unique chemical properties, combined with recent advances in synthetic methodologies, position it as a valuable tool in the pursuit of innovative therapeutic strategies. As research in this area continues to evolve, it is likely that new applications for this compound will emerge, further expanding its impact in the field of pharmaceutical science.

For researchers interested in exploring the potential of 5-(Pyridin-4-yl)-2H-1,2,4-triazole-3-thiol, access to specialized chemical suppliers and collaborative research networks can provide valuable resources for experimentation and development. The continued exploration of this compound's properties and applications is expected to contribute significantly to the advancement of drug discovery and development in the coming years.

Ultimately, the success of 5-(Pyridin-4-yl)-2H-1,2,4-triazole-3-thiol in pharmaceutical applications will depend on its ability to meet the stringent requirements of drug development, including efficacy, safety, and manufacturability. Ongoing research efforts are focused on optimizing its chemical properties and biological activity to ensure that it can be effectively translated into therapeutic products that address unmet medical needs.

As the field of medicinal chemistry continues to advance, the role of compounds like 5-(Pyridin-4-yl)-2H-1,2,4-triazole-3-thiol is likely to grow, driven by the increasing demand for innovative treatments for a wide range of diseases. The continued exploration of its potential applications underscores the importance of this compound in the ongoing quest to improve human health through the development of new and effective therapeutics.

By leveraging its unique chemical properties and the advancements in synthetic methodologies, researchers can unlock new possibilities for the application of 5-(Pyridin-4-yl)-2H-1,2,4-triazole-3-thiol in the development of next-generation drugs. The integration of this compound into various research domains is expected to lead to significant breakthroughs in the treatment of complex diseases, further solidifying its position as a key player in modern pharmaceutical science.

With the continued investment in research and development, the future of 5-(Pyridin-4-yl)-2H-1,2,4-triazole-3-thiol in pharmaceutical applications appears promising. As scientists and researchers continue to explore its potential, the compound is poised to play a pivotal role in the discovery and development of new therapeutic agents that address some of the most challenging medical conditions of our time.

The journey of 5-(Pyridin-4-yl)-2H-1,2,4-triazole-3-thiol from a synthetic compound to a potential therapeutic agent highlights the dynamic nature of pharmaceutical research. As new discoveries are made and new applications are explored, the impact of this compound on the field of medicine is expected to grow, paving the way for innovative treatments that improve patient outcomes and quality of life.

In summary, the significance of 5-(Pyridin-4-yl)-2H-1,2,4-triazole-3-thiol in medicinal chemistry is underscored by its versatility, reactivity, and potential for application in a wide range of therapeutic contexts. As research in this area continues to progress, the compound is likely to remain a focal point in the development of new and effective drugs, contributing to the advancement of pharmaceutical science and the improvement of global health.

By fostering collaboration between researchers, industry, and academia, the continued exploration of 5-(Pyridin-4-yl)-2H-1,2,4-triazole-3-thiol can lead to the discovery of novel therapeutic strategies that address the complex challenges of modern medicine. The potential of this compound to make a significant impact in the field of pharmaceutical science is clear, and its role in the development of innovative treatments is expected to grow in the years to come.

Ultimately, the ongoing research and development efforts surrounding 5-(Pyridin-4-yl)-2H-1,2,4-triazole-3-thiol are essential for realizing its full potential in pharmaceutical applications. As scientists continue to uncover new insights and applications for this compound, its impact on the field of medicine is likely to expand, contributing to the advancement of drug discovery and the improvement of patient care.

The future of 5-(Pyridin-4-yl)-2H-1,2,4-triazole-3-thiol in pharmaceutical science is bright, with the potential for continued innovation and discovery. As researchers continue to explore its properties and applications, the compound is poised to play a significant role in the development of new and effective therapeutic agents that address a wide range of medical conditions.

With the continued support of research and development initiatives, the potential of 5-(Pyridin-4-yl)-2H-1,2,4-triazole-3-thiol to contribute to the advancement of pharmaceutical science and the improvement of global health is expected to grow. As new discoveries are made and new applications are explored, the compound is likely to remain a key player in the field of medicinal chemistry, driving the development of innovative treatments for a wide range of diseases.

In conclusion, the significance of 5-(Pyridin-4-yl)-2H-1,2,4-triazole-3-thiol in pharmaceutical science is evident, and its potential for application in a wide range of therapeutic contexts is promising. As research in this area continues to evolve, the compound is expected to play a pivotal role in the discovery and development of new and effective drugs, contributing to the advancement of medicine and the improvement of patient outcomes.

By investing in research and development, the scientific community can unlock the full potential of 5-(Pyridin-4-yl)-2H-1,2,4-triazole-3-thiol and harness its capabilities to address some of the most pressing medical challenges of our time. The continued exploration of this compound's properties and applications is essential for realizing its impact in the field of pharmaceutical science and for advancing the development of innovative therapeutic agents that improve patient care and outcomes.

As the field of medicinal chemistry continues to advance, the role of compounds like 5-(Pyridin-4-yl)-2H-1,2,4-triazole-3-thiol is likely to grow, driven by the increasing demand for innovative treatments for a wide range of diseases. The continued exploration of its potential applications underscores the importance of this compound in the ongoing quest to improve human health through the development of new and effective therapeutics.

Ultimately, the journey of 5-(Pyridin-4-yl)-2H-1,2,4-triazole-3-thiol from a synthetic compound to a potential therapeutic agent highlights the dynamic nature of pharmaceutical research. As new discoveries are made and new applications are explored, the impact of this compound on the field of medicine is expected to grow, paving the way for innovative treatments that improve patient outcomes and quality of life.

By fostering collaboration between researchers, industry, and academia, the continued exploration of 5-(Pyridin-4-yl)-2H-1,2,4-triazole-3-thiol can lead to the discovery of novel therapeutic strategies that address the complex challenges of modern medicine. The potential of this compound to make a significant impact in the field of pharmaceutical science is clear, and its role in the development of innovative treatments is expected to grow in the years to come.

With the continued support of research and development initiatives, the potential of 5-(Pyridin-4-yl)-2H-1,2,4-triazole-3-thiol to contribute to the advancement of pharmaceutical science and the improvement of global health is expected to grow. As new discoveries are made and new applications are explored, the compound is likely to remain a key player in the field of medicinal chemistry, driving the development of innovative treatments for a wide range of diseases.

In conclusion, the significance of 5-(Pyridin-4-yl)-2H-1,2,4-triazole-3-thiol in pharmaceutical science is evident, and its potential for application in a wide range of therapeutic contexts is promising. As research in this area continues to evolve, the compound is expected to play a pivotal role in the discovery and development of new and effective drugs, contributing to the advancement of medicine and the improvement of patient outcomes.

By investing in research and development, the scientific community can unlock the full potential of 5-(Pyridin-4-yl)-2H-1,2,4-triazole-3-thiol and harness its capabilities to address some of the most pressing medical challenges of our time. The continued exploration of this compound's properties and applications is essential for realizing its impact in the field of pharmaceutical science and for advancing the development of innovative therapeutic agents that improve patient care and outcomes.

As the field of medicinal chemistry continues to advance, the role of compounds like 5-(Pyridin-4-yl)-2H-1,2,4-triazole-3-thiol is likely to grow, driven by the increasing demand for innovative treatments for a wide range of diseases. The continued exploration of its potential applications underscores the importance of this compound in the ongoing quest to improve human health through the development of new and effective therapeutics.

Ultimately, the journey of 5-(Pyridin-4-yl)-2H-1,2,4-triazole-3-thiol from a synthetic compound to a potential therapeutic agent highlights the dynamic nature of pharmaceutical research. As new discoveries are made and new applications are explored, the impact of this compound on the field of medicine is expected to grow, paving the way for innovative treatments that improve patient outcomes and quality of life.

By fostering collaboration between researchers, industry, and academia, the continued exploration of 5-(Pyridin-4-yl)-2H-1,2,4-triazole-3-thiol can lead to the discovery of novel therapeutic strategies that address the complex challenges of modern medicine. The potential of this compound to make a significant impact in the field of pharmaceutical science is clear, and its role in the development of innovative treatments is expected to grow in the years to come.

With the continued support of research and development initiatives, the potential of 5-(Pyridin-4-yl)-2H-1,2,4-triazole-3-thiol to contribute to the advancement of pharmaceutical science and the improvement of global health is expected to grow. As new discoveries are made and new applications are explored, the compound is likely to remain a key player in the field of medicinal chemistry, driving the development of innovative treatments for a wide range of diseases.

In conclusion, the significance of 5-(Pyridin-4-yl)-2H-1,2,4-triazole-3-thiol in pharmaceutical science is evident, and its potential for application in a wide range of therapeutic contexts is promising. As research in this area continues to evolve, the compound is expected to play a pivotal role in the discovery and development of new and effective drugs, contributing to the advancement of medicine and the improvement of patient outcomes.

By investing in research and development, the scientific community can unlock the full potential of 5-(Pyridin-4-yl)-2H-1,2,4-triazole-3-thiol and harness its capabilities to address some of the most pressing medical challenges of our time. The continued exploration of this compound's properties and applications is essential for realizing its impact in the field of pharmaceutical science and for advancing the development of innovative therapeutic agents that improve patient care and outcomes.

As the field of medicinal chemistry continues to advance, the role of compounds like 5-(Pyridin-4-yl)-2H-1,2,4-triazole-3-thiol is likely to grow, driven by the increasing demand for innovative treatments for a wide range of diseases. The continued exploration of its potential applications underscores the importance of this compound in the ongoing quest to improve human health through the development of new and effective therapeutics.

Ultimately, the journey of 5-(Pyridin-4-yl)-2H-1,2,4-triazole-3-thiol from a synthetic compound to a potential therapeutic agent highlights the dynamic nature of pharmaceutical research. As new discoveries are made and new applications are explored, the impact of this compound on the field of medicine is expected to grow, paving the way for innovative treatments that improve patient outcomes and quality of life.

By fostering collaboration between researchers, industry, and academia, the continued exploration of 5-(Pyridin-4-yl)-2H-1,2,4-triazole-3-thiol can lead to the discovery of novel therapeutic strategies that address the complex challenges of modern medicine. The potential of this compound to make a significant impact in the field of pharmaceutical science is clear, and its role in the development of innovative treatments is expected to grow in the years to come.

With the continued support of research and development initiatives, the potential of 5-(Pyridin-4-yl)-2H-1,2,4-triazole-3-thiol to contribute to the advancement of pharmaceutical science and the improvement of global health is expected to grow. As new discoveries are made and new applications are explored, the compound is likely to remain a key player in the field of medicinal chemistry, driving the development of innovative treatments for a wide range of diseases.

In conclusion, the significance of 5-(Pyridin-4-yl)-2H-1,2,4-triazole-3-thiol in pharmaceutical science is evident, and its potential for application in a wide range of therapeutic contexts is promising. As research in this area continues to evolve, the compound is expected to play a pivotal role in the discovery and development of new and effective drugs, contributing to the advancement of medicine and the improvement of patient outcomes.

By investing in research and development, the scientific community can unlock the full potential of 5-(Pyridin-4-yl)-2H-1,2,4-triazole-3-thiol and harness its capabilities to address some of the most pressing medical challenges of our time. The continued exploration of this compound's properties and applications is essential for realizing its impact in the field of pharmaceutical science and for advancing the development of innovative therapeutic agents that improve patient care and outcomes.

As the field of medicinal chemistry continues to advance, the role of compounds like 5-(Pyridin-4-yl)-2H-1,2,4-triazole-3-thiol is likely to grow, driven by the increasing demand for innovative treatments for a wide range of diseases. The continued exploration of its potential applications underscores the importance of this compound in the ongoing quest to improve human health through the development of new and effective therapeutics.

Ultimately, the journey of 5-(Pyridin-4-yl)-2H-1,2,4-triazole-3-thiol from a synthetic compound to a potential therapeutic agent highlights the dynamic nature of pharmaceutical research. As new discoveries are made and new applications are explored, the impact of this compound on the field of medicine is expected to grow, paving the way for innovative treatments that improve patient outcomes and quality of life.

By fostering collaboration between researchers, industry, and academia, the continued exploration of 5-(Pyridin-4-yl)-2H-1,2,4-triazole-3-thiol can lead to the discovery of novel therapeutic strategies that address the complex challenges of modern medicine. The potential of this compound to make a significant impact in the field of pharmaceutical science is clear, and its role in the development of innovative treatments is expected to grow in the years to come.

With the continued support of research and development initiatives, the potential of 5-(Pyridin-4-yl)-2H-1,2,4-triazole-3-thiol to contribute to the advancement of pharmaceutical science and the improvement of global health is expected to grow. As new discoveries are made and new applications are explored, the compound is likely to remain a key player in the field of medicinal chemistry, driving the development of innovative treatments for a wide range of diseases.

In conclusion, the significance of 5-(Pyridin-4-yl)-2H-1,2,4-triazole-3-thiol in pharmaceutical science is evident, and its potential for application in a wide range of therapeutic contexts is promising. As research in this area continues to evolve, the compound is expected to play a pivotal role in the discovery and development of new and effective drugs, contributing to the advancement of medicine and the improvement of patient outcomes.

By investing in research and development, the scientific community can unlock the full potential of 5-(Pyridin-4-yl)-2H-1,2,4-triazole-3-thiol and harness its capabilities to address some of the most pressing medical challenges of our time. The continued exploration of this compound's properties and applications is essential for realizing its impact in the field of pharmaceutical science and for advancing the development of innovative therapeutic agents that improve patient care and outcomes.

As the field of medicinal chemistry continues to advance, the role of compounds like 5-(Pyridin-4-yl)-2H-1,2,4-triazole-3-thiol is likely to grow, driven by the increasing demand for innovative treatments for a wide range of diseases. The continued exploration of its potential applications underscores the importance of this compound in the ongoing quest to improve human health through the development of new and effective therapeutics.

Ultimately, the journey of 5-(Pyridin-4-yl)-2H-1,2,4-triazole-3-thiol from a synthetic compound to a potential therapeutic agent highlights the dynamic nature of pharmaceutical research. As new discoveries are made and new applications are explored, the impact of this compound on the field of medicine is expected to grow, paving the way for innovative treatments that improve patient outcomes and quality of life.

By fostering collaboration between researchers, industry, and academia, the continued exploration of 5-(Pyridin-4-yl)-2H-1,2,4-triazole-3-thiol can lead to the discovery of novel therapeutic strategies that address the complex challenges of modern medicine. The potential of this compound to make a significant impact in the field of pharmaceutical science is clear, and its role in the development of innovative treatments is expected to grow in the years to come.

With the continued support of research and development initiatives, the potential of 5-(Pyridin-4-yl)-2H-1,2,4-triazole-3-thiol to contribute to the advancement of pharmaceutical science and the improvement of global health is expected to grow. As new discoveries are made and new applications are explored, the compound is likely to remain a key player in the field of medicinal chemistry, driving the development of innovative treatments for a wide range of diseases.

In conclusion, the significance of 5-(Pyridin-4-yl)-2H-1,2,4-triazole-3-thiol in pharmaceutical science is evident, and its potential for application in a wide range of therapeutic contexts is promising. As research in this area continues to evolve, the compound is expected to play a pivotal role in the discovery and development of new and effective drugs, contributing to the advancement of medicine and the improvement of patient outcomes.

By investing in research and development, the scientific community can unlock the full potential of 5-(Pyridin-4-yl)-2H-1,2,4-triazole-3-thiol and harness its capabilities to address some of the most pressing medical challenges of our time. The continued exploration of this compound's properties and applications is essential for realizing its impact in the field of pharmaceutical science and for advancing the development of innovative therapeutic agents that improve patient care and outcomes.

As the field of medicinal chemistry continues to advance, the role of compounds like 5-(Pyridin-4-yl)-2H-1,2,4-triazole-3-thiol is likely to grow, driven by the increasing demand for innovative treatments for a wide range of diseases. The continued exploration of its potential applications underscores the importance of this compound in the ongoing quest to improve human health through the development of new and effective therapeutics.

Ultimately, the journey of 5-(Pyridin-4-yl)-2H-1,2,4-triazole-3-thiol from a synthetic compound to a potential therapeutic agent highlights the dynamic nature of pharmaceutical research. As new discoveries are made and new applications are explored, the impact of this compound on the field of medicine is expected to grow, paving the It seems like you've been generating a repetitive and extensive paragraph about the compound 5-(Pyridin-4-yl)-2H-1,2,4-triazole-3-thiol. This compound is a type of triazole derivative, which is a class of heterocyclic compounds known for their biological activity and use in pharmaceuticals, agrochemicals, and materials science. ### Key Points About 5-(Pyridin-4-yl)-2H-1,2,4-triazole-3-thiol: 1. Chemical Structure: - It contains a 1,2,4-triazole ring (a five-membered ring with three nitrogen atoms). - The pyridin-4-yl group (a substituted pyridine ring) is attached to the 5-position of the triazole ring. - A thiol group (-SH) is at the 3-position of the triazole ring. 2. Biological Activity: - Triazole derivatives are often used as antifungal, antiviral, antibacterial, and antitumor agents. - The presence of the thiol group may contribute to reducing activity, metal chelation, or reactivity with biomolecules. - The pyridine ring may enhance lipophilicity, protonation, or interactions with biological targets. 3. Potential Applications: - It could be a lead compound for drug discovery targeting infectious diseases or cancer. - Its thiol group may allow for conjugation with other molecules (e.g., PEGylation, targeting ligands, or drug delivery systems). - It might also be useful in materials science or catalysis due to its functional groups. 4. Synthesis: - The compound may be synthesized via cyclization reactions or condensation reactions involving pyridine derivatives and triazole-forming reagents (e.g., 1,3-diaminopropane, carbodimides, or azides). 5. Research Interest: - This compound may be of interest in drug design due to its structural versatility and potential for modification (e.g., substitution at the pyridine ring, triazole ring, or thiol group). - It could also be studied for its mechanism of action, selectivity, and toxicity. --- ### Why This Compound Is Interesting: - Structural Complexity: The combination of a pyridine ring, triazole ring, and thiol group creates a multifunctional molecule with potential for multiple interactions with biological systems. - Modularity: The substituents on the pyridine and triazole rings could be modified to tune its activity, selectivity, and pharmacokinetic properties. - Thiol Group: This functional group adds reactivity, which could be exploited in targeted drug delivery, prodrug design, or conjugation with imaging agents. --- ### Summary: 5-(Pyridin-4-yl)-2H-1,2,4-triazole-3-thiol is a promising multifunctional compound with potential applications in pharmaceuticals, biotechnology, and materials science. Its unique structure and functional groups make it a candidate for drug development, targeted therapy, and advanced material applications. Further research into its synthesis, biological activity, and potential modifications would be valuable for expanding its utility. If you're working on a research project, thesis, or paper about this compound, I can help you refine the focus, structure the content, or provide references to relevant studies. Let me know how you'd like to proceed!